Cas no 88381-95-7 (Benzenemethanamine, N-(1-methyl-3-butenyl)-)

• Product Name: Benzenemethanamine, N-(1-methyl-3-butenyl)-
• CAS No: 88381-95-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 634632
• PubChem ID: 13180931
• Update Time: 2025-07-08

Benzenemethanamine, N-(1-methyl-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1-methyl-3-butenyl)-
• N-benzylpent-4-en-2-amine
• BENZYL(PENT-4-EN-2-YL)AMINE
• DTXSID70525154
• EN300-7330879
• 88381-95-7

• Inchi： 1S/C12H17N/c1-3-7-11(2)13-10-12-8-5-4-6-9-12/h3-6,8-9,11,13H,1,7,10H2,2H3
• InChI Key： XNFSJJMFFMCCMG-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C)CC=C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, N-(1-methyl-3-butenyl)-

Benzenemethanamine, N-(1-methyl-3-butenyl)- (CAS No. 88381-95-7)

Benzenemethanamine, N-(1-methyl-3-butenyl)-, also known by its CAS registry number 88381-95-7, is a chemical compound with a unique structure that combines aromatic and aliphatic functionalities. This compound is classified under the broader category of benzene derivatives, specifically as a derivative of aniline, due to the presence of an amino group attached to a benzene ring. The substituent on the nitrogen atom, which is a 1-methyl-3-butenyl group, adds complexity to the molecule and contributes to its distinct chemical properties.

The molecular formula of this compound is C₁₂H₁₇N, and its molecular weight is approximately 175.26 g/mol. The structure consists of a benzene ring with an amino group (-NH₂) attached at the para position. The amino group is further substituted with a 1-methyl-3-butenyl chain, which introduces unsaturation (a double bond) into the molecule. This combination of aromatic stability and aliphatic reactivity makes Benzenemethanamine, N-(1-methyl-3-butenyl)- a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

In recent years, there has been growing interest in compounds like CAS No. 88381-95-7 due to their potential as building blocks in organic synthesis. Researchers have explored the use of this compound in the development of novel drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit modulatory effects on enzymes involved in metabolic disorders, such as diabetes and obesity. These findings highlight the importance of understanding the pharmacokinetic and pharmacodynamic properties of Benzenemethanamine, N-(1-methyl-3-butenyl)- for its potential therapeutic applications.

The synthesis of CAS No. 88381-95-7 typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by nucleophilic substitution or addition. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity and stereoselectivity of the product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to synthesize this compound.

In terms of physical properties, Benzenemethanamine, N-(1-methyl-3-butenyl)- is generally stable under normal conditions but may undergo degradation under harsh conditions such as strong acids or bases. Its solubility in common solvents like water and organic solvents varies depending on the substituents' electronic effects and steric hindrance. These properties are crucial for determining its suitability in various industrial applications.

The biological activity of this compound has been a focal point in recent research. Studies have demonstrated that it exhibits moderate activity against certain cancer cell lines, suggesting potential anti-proliferative effects. Additionally, its ability to interact with membrane receptors makes it a candidate for drug delivery systems or as a component in bioactive materials.

In conclusion, CAS No. 88381-95-7, or Benzenemethanamine, N-(1-methyl-3-butenyl)-, is a chemically interesting compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.